Cas no 1367924-90-0 (1-(6-methylpyridin-2-yl)cyclohexylmethanamine)

• Product Name: 1-(6-methylpyridin-2-yl)cyclohexylmethanamine
• CAS No: 1367924-90-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6408208
• PubChem ID: 96618201
• Update Time: 2025-06-21

1-(6-methylpyridin-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)cyclohexylmethanamine
• EN300-1851956
• [1-(6-methylpyridin-2-yl)cyclohexyl]methanamine
• 1367924-90-0

• Inchi： 1S/C13H20N2/c1-11-6-5-7-12(15-11)13(10-14)8-3-2-4-9-13/h5-7H,2-4,8-10,14H2,1H3
• InChI Key： HYHJTADFOJSDTO-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=C(C)N=2)CCCCC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-methylpyridin-2-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 1367924-90-0 and Product Name: 1-(6-methylpyridin-2-yl)cyclohexylmethanamine

The compound with the CAS number 1367924-90-0 and the product name 1-(6-methylpyridin-2-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure combines a cyclohexylmethanamine moiety with a 6-methylpyridine substituent, which together contribute to its distinctive chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of nitrogen-containing heterocycles in the design of novel therapeutic agents. The presence of the 6-methylpyridine group in this compound not only imparts specific electronic and steric properties but also enhances its solubility and bioavailability, making it a promising candidate for further investigation. The cyclohexylmethanamine component, on the other hand, introduces a flexible aliphatic backbone that can modulate interactions with biological targets, thereby influencing the compound's pharmacological profile.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are pivotal for developing next-generation drugs. The 1-(6-methylpyridin-2-yl)cyclohexylmethanamine structure exemplifies the intersection of organic synthesis and medicinal chemistry, where precise structural modifications can lead to enhanced efficacy and reduced side effects. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating the detailed chemical structure and purity of this compound, ensuring its suitability for subsequent biological evaluations.

The biological activity of 1-(6-methylpyridin-2-yl)cyclohexylmethanamine has been a subject of intense investigation. Preliminary studies suggest that this compound exhibits notable interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The 6-methylpyridine moiety is particularly noteworthy for its ability to engage with aromatic binding pockets in proteins, which is a common feature among many bioactive molecules. Furthermore, the cyclohexylmethanamine group provides a hydrophobic surface that can enhance binding affinity, making this compound a compelling candidate for further pharmacological exploration.

One of the most exciting aspects of this research is the potential application of 1-(6-methylpyridin-2-yl)cyclohexylmethanamine in treating various therapeutic conditions. For instance, its structural features suggest that it may possess anti-inflammatory, anti-cancer, or neuroprotective properties. These hypotheses are currently being tested through in vitro and in vivo models, which aim to validate its biological efficacy and safety profile. The integration of computational chemistry methods, such as molecular docking and quantum mechanics simulations, has accelerated the process of identifying promising drug candidates like this one by predicting their binding modes and interactions with target proteins.

The synthetic route to 1-(6-methylpyridin-2-yl)cyclohexylmethanamine represents another area of innovation within organic chemistry. The synthesis involves multi-step reactions that showcase the expertise of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the cyclohexylmethanamine group and palladium-catalyzed cross-coupling reactions to incorporate the 6-methylpyridine moiety. These reactions have been optimized for high yield and purity, ensuring that subsequent biological studies are conducted on material of exceptional quality.

The versatility of 1-(6-methylpyridin-2-yl)cyclohexylmethanamine extends beyond its potential therapeutic applications; it also serves as a valuable scaffold for derivative design. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions more effectively. This modular approach to drug design is increasingly favored in modern pharmaceutical research due to its flexibility and adaptability.

As our understanding of complex biological systems continues to evolve, compounds like 1-(6-methylpyridin-2-yl)cyclohexylmethanamine will play an integral role in advancing therapeutic strategies. The combination of innovative synthetic chemistry with rigorous biological evaluation provides a robust framework for discovering new medicines that address unmet medical needs. Future studies will likely focus on elucidating the detailed mechanisms by which this compound exerts its effects at the molecular level, further informing its development as a potential therapeutic agent.

In conclusion, 1-(6-methylpyridin-2-yl)cyclohexylmethanamine, identified by CAS number 1367924-90-0, represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with promising preliminary biological activity, make it an exciting candidate for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.